5-methyl-2-phenyl-2H-1,2,3-triazol-4-amine

• IUPAC Name: 5-methyl-2-phenyltriazol-4-amine
• InChI: InChI=1S/C9H10N4/c1-7-9(10)12-13(11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,10,12)
• InChI Key: PLTYNBDFFWNVRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N=C1N)C2=CC=CC=C2
• Molecular Formula: C9H10N4
• Molecular Weight: 174.20 g/mol

Description

5-methyl-2-phenyl-2H-1,2,3-triazol-4-amine, also known as MPTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MPTA is a triazole-based compound that has been synthesized through various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 5-methyl-2-phenyl-2H-1,2,3-triazol-4-amine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to induce apoptosis by activating caspases and inhibiting the Akt/mTOR pathway.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-methyl-2-phenyl-2H-1,2,3-triazol-4-amine is its ease of synthesis and availability. This compound is also relatively stable and can be stored for extended periods. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 5-methyl-2-phenyl-2H-1,2,3-triazol-4-amine. One area of interest is the development of this compound-based anticancer drugs. Another potential direction is the investigation of the effects of this compound on other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific fields, particularly in the field of medicinal chemistry. Its unique properties and ease of synthesis make it an attractive compound for further research and development.

Synthesis Methods

5-methyl-2-phenyl-2H-1,2,3-triazol-4-amine can be synthesized through a variety of methods, including the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which involves the reaction of an azide and an alkyne in the presence of copper catalysts. Another method involves the reaction of 4-methyl-1H-1,2,3-triazole with phenyl hydrazine in the presence of a catalyst.

Scientific Research Applications

5-methyl-2-phenyl-2H-1,2,3-triazol-4-amine has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry, where this compound has shown potential as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.